Cas no 633370-23-7 (Deschloro Lapatinib)

Deschloro Lapatinib is a derivative of the tyrosine kinase inhibitor Lapatinib, characterized by the absence of a chlorine atom in its molecular structure. This modification can influence its binding affinity and pharmacokinetic properties, making it a valuable intermediate in pharmaceutical research and development. It is primarily utilized in studies exploring structure-activity relationships (SAR) to optimize kinase inhibition and reduce off-target effects. Deschloro Lapatinib serves as a reference compound for investigating metabolic pathways and degradation products of Lapatinib. Its well-defined chemical properties and high purity make it suitable for analytical applications, including method development and quality control in drug formulation studies.
Deschloro Lapatinib structure
Deschloro Lapatinib structure
Product Name:Deschloro Lapatinib
CAS No:633370-23-7
MF:C29H27FN4O4S
MW:546.612488985062
CID:4738419
Update Time:2025-05-22

Deschloro Lapatinib Chemical and Physical Properties

Names and Identifiers

    • N-[4-[(3-Fluorophenyl)methoxy]phenyl]-6-[5-[[[2-(methylsulfonyl)ethyl]amino]methyl]-2-furanyl]-4-quinazolinamine
    • Deschloro Lapatinib
    • Inchi: 1S/C29H27FN4O4S/c1-39(35,36)14-13-31-17-25-10-12-28(38-25)21-5-11-27-26(16-21)29(33-19-32-27)34-23-6-8-24(9-7-23)37-18-20-3-2-4-22(30)15-20/h2-12,15-16,19,31H,13-14,17-18H2,1H3,(H,32,33,34)
    • InChI Key: RZEMPBRXCDBLDH-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(OCC2C=CC=C(F)C=2)=CC=1)C1=NC=NC2C=CC(C3=CC=C(CNCCS(=O)(=O)C)O3)=CC1=2

Deschloro Lapatinib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D290988-2.5mg
Deschloro Lapatinib
633370-23-7
2.5mg
$282.00 2023-05-18
TRC
D290988-5mg
Deschloro Lapatinib
633370-23-7
5mg
$603.00 2023-05-18
TRC
D290988-10mg
Deschloro Lapatinib
633370-23-7
10mg
$1154.00 2023-05-18
TRC
D290988-25mg
Deschloro Lapatinib
633370-23-7
25mg
$2193.00 2023-05-18
TRC
D290988-50mg
Deschloro Lapatinib
633370-23-7
50mg
$ 4500.00 2023-09-08

Deschloro Lapatinib Production Method

Production Method 1

Reaction Conditions
1.1R:NaHCO3, R:ClCO2CH2Ph, S:DMF
1.2R:Oxone, S:H2O, S:MeOH
1.3R:H2, C:Pd, S:EtOH
1.1R:K2CO3, S:MeCN
2.1R:H2, C:Pd, S:EtOH, S:THF
3.1S:Me2CHOH, 70°C
4.1R:Et3N, C:PPh3, C:Pd(OAc)2, S:DMF
5.1R:Na+ •(AcO)3BH-, R:AcOH, S:H2O, S:CH2Cl2
Reference
Optimization and SAR for dual ErbB-1/ErbB-2 tyrosine kinase inhibition in the 6-furanylquinazoline series
By Petrov, Kimberly G. et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(17), 4686-4691

Deschloro Lapatinib Raw materials

Deschloro Lapatinib Preparation Products

Additional information on Deschloro Lapatinib

Deschloro Lapatinib: A Comprehensive Overview

Deschloro Lapatinib (CAS No 633370-23-7) is a compound of significant interest in the field of pharmaceutical research, particularly in the development of targeted therapies for cancer. This compound is a derivative of lapatinib, a well-known tyrosine kinase inhibitor used in the treatment of breast cancer. The removal of the chlorine atom in Deschloro Lapatinib has been shown to potentially alter its pharmacokinetic properties, making it a promising candidate for further investigation.

The CAS No 633370-23-7 identifier uniquely identifies Deschloro Lapatinib within chemical databases, ensuring accurate referencing in scientific literature and regulatory filings. Recent studies have focused on understanding the structural modifications introduced by the deschlorination process and their impact on the compound's efficacy and safety profile.

Deschloro Lapatinib has garnered attention due to its potential to improve upon the limitations of lapatinib, such as reduced bioavailability and increased toxicity. Preclinical studies have demonstrated that this compound exhibits enhanced solubility and stability, which are critical factors for successful drug delivery. Researchers have also explored its ability to target specific oncogenic pathways, particularly those involving the epidermal growth factor receptor (EGFR), which is often overexpressed in various cancers.

The synthesis of Deschloro Lapatinib involves a series of intricate chemical reactions, including dehalogenation processes that require precise control to ensure high purity and consistency. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, making it more efficient and scalable for large-scale manufacturing.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of Deschloro Lapatinib, providing insights into its interaction with target proteins at the atomic level. These studies have revealed that the removal of the chlorine atom may enhance the compound's binding affinity to certain isoforms of EGFR, potentially leading to improved therapeutic outcomes.

In terms of pharmacokinetics, Deschloro Lapatinib has shown promising results in animal models, with improved absorption and reduced clearance rates compared to lapatinib. This suggests that it may have a longer half-life, allowing for less frequent dosing and better patient compliance. Additionally, early toxicology studies indicate a favorable safety profile, with minimal off-target effects observed at therapeutic concentrations.

The development of Deschloro Lapatinib is part of a broader trend in oncology research aimed at creating more effective and less toxic anticancer agents. By leveraging cutting-edge technologies such as CRISPR-Cas9 for gene editing and artificial intelligence for drug discovery, scientists are paving the way for personalized medicine approaches tailored to individual patients' genetic profiles.

As Deschloro Lapatinib progresses through preclinical and clinical trials, its potential to address unmet medical needs in oncology remains a focal point for researchers worldwide. The compound's unique combination of improved pharmacokinetics and enhanced targeting capabilities positions it as a strong candidate for future therapeutic applications.

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